Cas no 1697460-73-3 (5-(1-Methyl-1H-pyrazol-5-yl)furan-2-carbaldehyde)

• Product Name: 5-(1-Methyl-1H-pyrazol-5-yl)furan-2-carbaldehyde
• CAS No: 1697460-73-3
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 5700346
• PubChem ID: 106886491
• Update Time: 2025-05-26

5-(1-Methyl-1H-pyrazol-5-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(1-Methyl-1H-pyrazol-5-yl)furan-2-carbaldehyde
• 1697460-73-3
• EN300-745832

• Inchi： 1S/C9H8N2O2/c1-11-8(4-5-10-11)9-3-2-7(6-12)13-9/h2-6H,1H3
• InChI Key： NZNHSFZHFBBGTD-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1=CC=NN1C

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48Ų

Additional information on 5-(1-Methyl-1H-pyrazol-5-yl)furan-2-carbaldehyde

Introduction to 5-(1-Methyl-1H-pyrazol-5-yl)furan-2-carbaldehyde (CAS No. 1697460-73-3)

5-(1-Methyl-1H-pyrazol-5-yl)furan-2-carbaldehyde, identified by its CAS number 1697460-73-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde derivative has garnered attention due to its structural complexity and potential biological activities. The compound combines a furan moiety with a methylpyrazole ring, creating a scaffold that is conducive to various chemical modifications and biological interactions. Its unique structure positions it as a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The furan and methylpyrazole components of this compound contribute to its versatile reactivity, making it a useful building block in organic synthesis. Furan derivatives are well-known for their role in pharmaceuticals, often serving as key structural motifs in drugs targeting neurological disorders, inflammation, and infectious diseases. The presence of the aldehyde group at the 2-position of the furan ring further enhances its utility, as aldehydes are common functional groups in medicinal chemistry, facilitating condensation reactions and the formation of Schiff bases.

In recent years, there has been growing interest in 1-methylpyrazole derivatives due to their demonstrated pharmacological properties. Pyrazole scaffolds are prevalent in biologically active compounds, exhibiting activities ranging from antiviral to anti-inflammatory effects. The incorporation of a methyl group at the 1-position of the pyrazole ring can modulate electronic properties and influence binding affinity to biological targets. This modification has been explored in the development of new drugs, where subtle changes in structure can lead to significant improvements in efficacy and selectivity.

The combination of these structural features makes 5-(1-Methyl-1H-pyrazol-5-yl)furan-2-carbaldehyde a promising candidate for further investigation. Researchers have been leveraging this compound to explore novel synthetic pathways and to develop derivatives with enhanced biological activity. For instance, studies have shown that aldehyde-functionalized pyrazole-furan hybrids can exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and cancer. These findings underscore the importance of this compound as a precursor for drug discovery efforts.

One of the most compelling aspects of 5-(1-Methyl-1H-pyrazol-5-yl)furan-2-carbaldehyde is its potential as a scaffold for structure-based drug design. The rigid heterocyclic system provides a stable platform for optimizing interactions with biological targets, while the aldehyde group offers multiple points for chemical functionalization. This flexibility allows chemists to tailor the compound’s properties by introducing various substituents, leading to libraries of derivatives with distinct pharmacological profiles.

Recent advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have been employed to predict binding modes and affinity profiles, enabling researchers to design more effective derivatives with minimal experimental screening. These computational approaches have accelerated the drug discovery process, making compounds like 5-(1-Methyl-1H-pyrazol-5-yl)furan-2-carbaldehyde more accessible for therapeutic development.

The synthesis of 5-(1-Methyl-1H-pyrazol-5-yl)furan-2-carbaldehyde also presents interesting challenges and opportunities. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent methodologies have focused on streamlined synthetic strategies, leveraging catalytic systems that improve efficiency and reduce waste. These innovations align with broader trends in green chemistry, emphasizing sustainable practices in pharmaceutical synthesis.

In conclusion, 5-(1-Methyl-1H-pyrazol-5-yl)furan-2-carbaldehyde (CAS No. 1697460-73-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers exploring new therapeutic agents. As interest in heterocyclic compounds continues to grow, compounds like this are likely to play an increasingly important role in drug discovery and development.